Cas no 1005300-90-2 (N-(3-chloro-4-fluorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide
• CAS No: 1005300-90-2
• MF: C₁₉H₁₂ClFN₄O₃S
• MW: 430.839984893799
• CID: 6101264
• PubChem ID: 18565292
• Update Time: 2025-10-31

N-(3-chloro-4-fluorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide
• Imidazo[2,1-b]thiazole-2-carboxamide, N-(3-chloro-4-fluorophenyl)-3-methyl-6-(3-nitrophenyl)-
• N-(3-chloro-4-fluorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazole-2-carboxamide
• 1005300-90-2
• AKOS002048715
• F2063-0285

• Inchi： 1S/C19H12ClFN4O3S/c1-10-17(18(26)22-12-5-6-15(21)14(20)8-12)29-19-23-16(9-24(10)19)11-3-2-4-13(7-11)25(27)28/h2-9H,1H3,(H,22,26)
• InChI Key： PALHWAAONKQEIY-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC=C(F)C(Cl)=C2)=O)=C(C)N2C=C(C3=CC=CC([N+]([O-])=O)=C3)N=C12

Computed Properties

• Exact Mass: 430.0302673g/mol
• Monoisotopic Mass: 430.0302673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• pka: 11.31±0.70(Predicted)

Additional information on N-(3-chloro-4-fluorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide

Comprehensive Analysis of N-(3-chloro-4-fluorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS 1005300-90-2)

The compound N-(3-chloro-4-fluorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS 1005300-90-2) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines an imidazo[2,1-b][1,3]thiazole core with substituted phenyl rings, making it a subject of interest in pharmaceutical and materials science research. The presence of chloro, fluoro, and nitro functional groups enhances its reactivity and potential applications in targeted drug discovery.

Recent trends in scientific literature highlight the growing demand for heterocyclic compounds like this one, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its efficacy. The compound's imidazo[2,1-b][1,3]thiazole scaffold is particularly noteworthy, as similar structures have shown promise in modulating protein-protein interactions, a hot topic in precision medicine.

From a synthetic chemistry perspective, the preparation of N-(3-chloro-4-fluorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide involves multi-step reactions, including palladium-catalyzed cross-coupling and cyclization techniques. Its nitrophenyl moiety offers opportunities for further derivatization, aligning with the current focus on click chemistry and fragment-based drug design. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for biomedical applications.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for this compound. Solvent-free reactions and catalytic methods are being investigated to reduce environmental impact, addressing the ESG (Environmental, Social, and Governance) concerns prevalent in the chemical industry today. Additionally, computational studies using AI-driven molecular docking have predicted its potential binding affinities, making it a candidate for virtual screening libraries.

The compound's pharmacokinetic properties, such as metabolic stability and membrane permeability, are under active investigation. With the rise of personalized therapeutics, its selectivity profile could position it as a scaffold for orphan drug development. Patent databases reveal increasing filings around related imidazo[2,1-b][1,3]thiazole derivatives, underscoring its commercial viability.

From a regulatory standpoint, CAS 1005300-90-2 complies with major chemical inventories like TSCA and REACH, facilitating its use in global markets. Stability studies indicate robustness under standard storage conditions, ensuring reliability for long-term research. As the scientific community shifts toward open-access data, collaborative platforms are sharing synthetic protocols to accelerate innovation around this molecule.

In summary, N-(3-chloro-4-fluorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide represents a convergence of cutting-edge chemistry and therapeutic potential. Its versatility in medicinal chemistry and compatibility with high-throughput screening methodologies make it a valuable asset for both academia and industry. Future research directions may explore its role in bioconjugation or as a fluorescent probe, further expanding its utility beyond traditional applications.